Cas no 325778-83-4 (3-Bromo-2-phenylindolizine)

• Product Name: 3-Bromo-2-phenylindolizine
• CAS No: 325778-83-4
• MF: C₁₄H₁₀BrN
• MW: 272.139902591705
• CID: 1037206
• PubChem ID: 21239455
• Update Time: 2025-06-13

3-Bromo-2-phenylindolizine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-phenylindolizine
• 325778-83-4
• DTXSID30611542

• Inchi： 1S/C14H10BrN/c15-14-13(11-6-2-1-3-7-11)10-12-8-4-5-9-16(12)14/h1-10H
• InChI Key： XZWKYMCHOVSDHB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)C=C2C=CC=CN21

Computed Properties

• Exact Mass: 270.99966g/mol
• Monoisotopic Mass: 270.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 4.4Ų

Additional information on 3-Bromo-2-phenylindolizine

3-Bromo-2-phenylindolizine (CAS No. 325778-83-4): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Bromo-2-phenylindolizine (CAS No. 325778-83-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indolizines, which are nitrogen-containing heterocycles with a wide range of applications in pharmaceutical research and development.

The molecular structure of 3-Bromo-2-phenylindolizine is characterized by a central indolizine core, substituted with a bromine atom at the 3-position and a phenyl group at the 2-position. The presence of these substituents imparts specific chemical properties and reactivity patterns, making it an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-Bromo-2-phenylindolizine. One notable approach involves the condensation of 2-bromobenzaldehyde with phenylacetonitrile, followed by cyclization under appropriate conditions. This method provides high yields and excellent purity, making it suitable for large-scale production and further derivatization.

In the context of medicinal chemistry, 3-Bromo-2-phenylindolizine has been explored for its potential as a lead compound in drug discovery. Studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain 3-Bromo-2-phenylindolizine derivatives demonstrated potent inhibition of tumor growth in vitro and in vivo models.

The mechanism of action for these derivatives is believed to involve multiple pathways. One key mechanism is the modulation of signaling pathways involved in cell proliferation and apoptosis. Specifically, some derivatives have been shown to inhibit the activation of key kinases such as PI3K/Akt and MAPK/ERK, which are often dysregulated in various cancers. Additionally, these compounds may also exert their effects through the regulation of gene expression and protein-protein interactions.

Beyond cancer research, 3-Bromo-2-phenylindolizine has also been investigated for its potential neuroprotective properties. Studies have indicated that certain derivatives can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated but may involve the scavenging of reactive oxygen species (ROS) and the modulation of mitochondrial function.

The versatility of 3-Bromo-2-phenylindolizine extends to its use as a building block for more complex molecules. Its reactivity allows for the introduction of various functional groups through substitution reactions, enabling the synthesis of a diverse array of derivatives with tailored biological activities. This makes it an invaluable tool in combinatorial chemistry and high-throughput screening efforts aimed at identifying novel therapeutic agents.

In conclusion, 3-Bromo-2-phenylindolizine (CAS No. 325778-83-4) represents a promising scaffold for further exploration in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its significance in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.